Cas no 475577-33-4 (1-methyl-1H-Indol-7-ol)

• Product Name: 1-methyl-1H-Indol-7-ol
• CAS No: 475577-33-4
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 1017316
• PubChem ID: 22136802
• Update Time: 2025-05-25

1-methyl-1H-Indol-7-ol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Indol-7-ol
• 1H-Indol-7-ol,1-methyl-(9CI)
• WXXOOVLYAHIFKW-UHFFFAOYSA-N
• 1-methyl-1-H-indol-7-ol
• 1-methylindol-7-ol
• DB-116140
• 475577-33-4
• 1-Methyl-indol-7-ol
• SCHEMBL2052186
• EN300-1601527

• Inchi： 1S/C9H9NO/c1-10-6-5-7-3-2-4-8(11)9(7)10/h2-6,11H,1H3
• InChI Key： WXXOOVLYAHIFKW-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C=CN(C)C=21

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-methyl-1H-Indol-7-ol

Introduction to 1-methyl-1H-Indol-7-ol (CAS No: 475577-33-4)

1-methyl-1H-Indol-7-ol, chemically designated as 1-methylindole-7-carboxylic acid, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic organic compound belongs to the indole family, characterized by a benzene ring fused to a pyrrole ring. The presence of a hydroxyl group at the 7-position and a methyl group at the 1-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The compound with the CAS number 475577-33-4 has garnered attention due to its structural similarity to several bioactive molecules. Indole derivatives are well-documented for their pharmacological significance, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The specific arrangement of functional groups in 1-methyl-1H-Indol-7-ol suggests potential applications in modulating biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in the design of novel therapeutic agents. For instance, studies have demonstrated that modifications at the 7-position of the indole ring can significantly alter binding affinity and metabolic stability. The hydroxyl group in 1-methyl-1H-Indol-7-ol provides a site for further derivatization, enabling the synthesis of more complex molecules with enhanced pharmacological properties.

In the context of drug discovery, 1-methyl-1H-Indol-7-ol serves as a versatile scaffold for exploring new chemical entities. Its structural features make it a candidate for inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain. Additionally, its ability to interact with serotonin receptors suggests potential applications in treating conditions like depression and anxiety disorders.

The synthesis of 1-methyl-1H-Indol-7-ol typically involves multi-step organic reactions, starting from commercially available precursors such as indole. Catalytic hydrogenation, nucleophilic substitution, and oxidation-reduction reactions are commonly employed to introduce the desired functional groups. The purity and yield of the final product are critical for its subsequent use in pharmaceutical applications.

From a biochemical perspective, 1-methyl-1H-Indol-7-ol has been studied for its interactions with various proteins and nucleic acids. Its ability to modulate protein-protein interactions has been explored in high-throughput screening campaigns to identify novel drug candidates. Furthermore, its role as a ligand in crystallographic studies has provided insights into its binding mode with target proteins, aiding in rational drug design.

The pharmacokinetic properties of 1-methyl-1H-Indol-7-ol are also of considerable interest. Research has indicated that its metabolic pathways can be influenced by genetic variations among individuals, leading to differences in drug efficacy and side effects. Understanding these pathways is essential for optimizing dosing regimens and minimizing adverse reactions.

In conclusion, 1-methyl-1H-Indol-7-ol (CAS No: 475577-33-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for indole derivatives, compounds like 1-methylindole, including this specific isomer, will undoubtedly play a crucial role in advancing medical science.